6,9-Bis((2-(diethylamino)ethyl)amino)benzo[g]isoquinoline-5,10-dione

• CAS No.: 144510-89-4
• Molecular Formula: C25H35N5O2
• Molecular Weight: 437.6 g/mol
• IUPAC Name: 6,9-bis[2-(diethylamino)ethylamino]benzo[g]isoquinoline-5,10-dione
• InChI: InChI=1S/C25H35N5O2/c1-5-29(6-2)15-13-27-20-9-10-21(28-14-16-30(7-3)8-4)23-22(20)24(31)18-11-12-26-17-19(18)25(23)32/h9-12,17,27-28H,5-8,13-16H2,1-4H3
• InChI Key: RYVCCAAEYHBAFO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC1=C2C(=C(C=C1)NCCN(CC)CC)C(=O)C3=C(C2=O)C=CN=C3

Description

6,9-Bis((2-(diethylamino)ethyl)amino)benzo[g]isoquinoline-5,10-dione is a complex organic compound with the molecular formula C25H35N5O2.

Preparation Methods

The synthesis of 6,9-Bis((2-(diethylamino)ethyl)amino)benzo[g]isoquinoline-5,10-dione involves multiple steps. One common method includes the reaction of benzo[g]isoquinoline-5,10-dione with diethylaminoethylamine under specific conditions. The reaction typically requires a solvent such as benzene and is followed by recrystallization from a mixture of benzene and petroleum ether to obtain the pure compound .

Chemical Reactions Analysis

6,9-Bis((2-(diethylamino)ethyl)amino)benzo[g]isoquinoline-5,10-dione undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

This compound has significant applications in scientific research, particularly in the fields of chemistry, biology, and medicine. It is used as a chemosensor for detecting specific ions and molecules due to its unique structural properties.

Mechanism of Action

The mechanism of action of 6,9-Bis((2-(diethylamino)ethyl)amino)benzo[g]isoquinoline-5,10-dione involves its interaction with specific molecular targets and pathways. It can bind to DNA and interfere with its replication and transcription processes, making it a potential candidate for anticancer therapies. The exact molecular pathways involved are still under investigation .

Comparison with Similar Compounds

6,9-Bis((2-(diethylamino)ethyl)amino)benzo[g]isoquinoline-5,10-dione is unique compared to other similar compounds such as 6,9-bis[(2-aminoethyl)amino]benzo[g]isoquinoline-5,10-dione. While both compounds share a similar core structure, the presence of diethylaminoethyl groups in the former provides distinct chemical and biological properties, making it more suitable for specific applications .